Cas no 78441-62-0 (2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole)

• Product Name: 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole
• CAS No: 78441-62-0
• MF: C₉H₁₇N₃S₂
• MW: 231.381378889084
• MDL: MFCD08703310
• CID: 569164
• PubChem ID: 10977318
• Update Time: 2025-10-14

2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(((2-((Dimethylamino)methyl)thiazol-4-yl)methyl)thio)ethanamine
• 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole
• 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)-thiazole
• 2-[[2-[(dimethylamino)methyl]-1,3-thiazol-4-yl]methylsulfanyl]ethanamine
• 2-Thiazolemethanamine,4-[[(2-aminoethyl)thio]methyl]-N,N-dimethyl-
• CEP-18770
• 2-[[2-(Dimethylaminomethyl)-1,3-Thiazol-4-Yl]Methylsulfanyl]Ethanamine
• 2-{[2-(dimethylamino)methyl-4-thiazolyl]methylthio}ethylamine
• 4-(2-Aminoethyl)thiomethyl-2-dimethylaminomethylthiazole
• 4-[[(2-aminoethyl)thio]-methyl]-N,N-dimethyl-2-thiazolemethanamine
• 4-<(2-Aminoethyl)-thiomethyl>-2-dimethylaminomethyl-thiazol
• EINECS 278-909-9
• AK115616
• 2-Thiazolemethanamine, 4-[[(2-aminoethyl)thio]methyl]-N,N-dimethyl-
• 4-[[(2-aminoethyl)thio]methyl]-N,N-dimethyl-2-thiazolemethanamine
• 2-[2-dimethylaminomethyl-4-thiazolylmethylthio]ethylamine
• 2-(2-Dimethylaminomethyl-4-thiazolylmethylthio)ethylamine
• 2-Thia
• DTXSID00999768
• A839421
• FT-0653456
• C9H17N3S2
• 2-Thiazolemethanamine, 4-(((2-aminoethyl)thio)methyl)-N,N-dimethyl-
• 2-[[2-[(dimethylamino)methyl]thiazol-4-yl]methylsulfanyl]ethanamine;2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole
• NS00121265
• 78441-62-0
• FLUORESCEINMONO-BETA-D-GALACTOPYRANOSIDE
• AKOS015898888
• MFCD08703310
• FDMDNIIUCZHKFE-UHFFFAOYSA-N
• CS-0151294
• 2-(((2-((DIMETHYLAMINO)METHYL)THIAZOL-4-YL)METHYL)SULFANYL)ETHANAMINE
• 2-[({2-[(Dimethylamino)methyl]-1,3-thiazol-4-yl}methyl)sulfanyl]ethan-1-amine
• C76510
• 4-(((2-AMINOETHYL)THIO)METHYL)-N,N-DIMETHYL-2-THIAZOLEMETHANAMINE
• 2-[(2-dimethylaminomethyl-4-thiazolyl)methylthio]ethylamine
• SCHEMBL4348396
• W-104281
• 2-dimethylaminomethyl-4-(2-aminoethyl)thiomethylthiazole
• 2-[[[2-[(Dimethylamino)methyl]-4-thiazolyl]methyl]thio]ethanamine
• SY107611
• NIZATIDINE IMPURITY D [EP IMPURITY]
• 2-(2-Dimethylaminomethyl-thiazol-4-ylmethylsulfanyl)-ethylamine
• UNII-HHG5BM73J9
• HHG5BM73J9
• 4-(((2-Aminoethyl)thio)methyl)-N,N-dimethylthiazole-2-methylamine
• 2-([2-(dimethylaminomethyl)-4-thiazolyl]methylthio)ethylamine
• AS-14394
• 2-Thiazolemethanamine, 4-[[(2-aminoethyl)thio]methyl]-N,N-dimethyl-; 4-[[(2-Aminoethyl)thio]methyl]-N,N-dimethyl-2-thiazolemethanamine; 2-[[[2-[(Dimethylamino)methyl]thiazol-4-yl]methyl]sulphanyl]ethanamine; 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole; Nizatidine Imp. D (EP); Nizatidine EP Impurity D

• MDL： MFCD08703310
• Inchi： 1S/C9H17N3S2/c1-12(2)5-9-11-8(7-14-9)6-13-4-3-10/h7H,3-6,10H2,1-2H3
• InChI Key： FDMDNIIUCZHKFE-UHFFFAOYSA-N
• SMILES： S1C=C(CSCCN)N=C1CN(C)C

Computed Properties

• Exact Mass: 231.08600
• Monoisotopic Mass: 231.08638990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7
• XLogP3: 0.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 338.9±37.0 °C at 760 mmHg
• Flash Point: 158.8±26.5 °C
• PSA: 95.69000
• LogP: 2.09690
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at 2-8°C

Additional information on 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole

Introduction to 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole (CAS No. 78441-62-0)

2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 78441-62-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiazole derivative features a unique structural motif that combines an amine-substituted methyl group with a thiol-methylated side chain, making it a versatile scaffold for medicinal chemistry applications.

The compound belongs to the thiazole class of heterocycles, which are well-documented for their broad spectrum of biological activities. Thiazoles and their derivatives have been extensively studied due to their role as pharmacophores in various therapeutic agents, including antimicrobial, antifungal, anti-inflammatory, and anticancer drugs. The presence of both nitrogen and sulfur atoms in the thiazole ring imparts unique electronic and steric properties, which can be exploited to modulate biological interactions.

In recent years, the development of novel thiazole-based compounds has seen considerable progress, particularly in targeting enzyme inhibition and receptor binding. The specific substitution pattern in 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole suggests potential applications in modulating enzyme activities such as kinases, proteases, and other metabolic enzymes. The dimethylamino group enhances lipophilicity, while the aminoethythiol side chain introduces hydrogen bonding capabilities, making it an attractive candidate for drug design.

One of the most compelling aspects of this compound is its potential in oncology research. Thiazole derivatives have been reported to exhibit inhibitory effects on various cancer-related pathways. For instance, studies have shown that certain thiazole-based molecules can interfere with microtubule dynamics or inhibit tyrosine kinases, which are critical for cancer cell proliferation. The structural features of 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole may provide a basis for developing novel inhibitors targeting these pathways.

Moreover, the compound’s thiol moiety offers opportunities for redox-sensitive drug design. Thiols are known to participate in redox reactions within biological systems, making them valuable for creating prodrugs or bioactive molecules that release their pharmacological effect under specific cellular conditions. This property is particularly relevant in cancer therapy, where tumor microenvironments often exhibit altered redox potentials compared to normal tissues.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for thiazole derivatives. By leveraging high-throughput virtual screening (HTVS) and molecular dynamics simulations, researchers can rapidly identify promising candidates like 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole for further experimental validation. These computational approaches have accelerated the discovery pipeline for new bioactive compounds and reduced the time required for lead optimization.

The synthesis of 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include condensation reactions to form the thiazole core, followed by selective functionalization at the 2- and 4-positions. The introduction of the dimethylamino group and aminoethythiol side chain requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency of these synthetic routes.

In preclinical studies, 2-(Dimethylaminomethyl)-4-(2-aminoethylthiomethyl)thiazole has demonstrated promising activity against several disease models. For example, preliminary data suggest that this compound exhibits inhibitory effects on certain kinases involved in tumor growth and metastasis. Additionally, its ability to interact with cellular membranes due to its amphipathic nature may contribute to its potential as an anticancer agent by disrupting membrane integrity or interfering with signaling pathways.

The compound’s pharmacokinetic properties are also under investigation. Factors such as solubility, metabolic stability, and biodistribution are critical determinants of its therapeutic efficacy. Structural modifications based on initial pharmacokinetic profiles can enhance its bioavailability and target specificity. Collaborative efforts between medicinal chemists and pharmacologists are essential to optimize these parameters for clinical translation.

Future research directions may explore the use of 2-(Dimethylaminomethyl)-4-(2-aminoethythiomethy)lthiazole as a scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents at key positions within the molecule, researchers can elucidate structure-activity relationships that guide further drug development efforts. Such studies are crucial for understanding how chemical modifications influence biological activity and selectivity.

The growing interest in thiazole derivatives is also driven by their potential applications beyond oncology. For instance, these compounds have shown promise in treating infectious diseases caused by resistant bacterial strains or fungal pathogens. The unique structural features of 2-(Dimethylaminomethy)-l-4(2-aminoethythiomethyI)lthia zol e may enable it to interact with bacterial enzymes or cell wall components differently from existing antibiotics.

In conclusion, 2(Dim ethylamino methyl ) - 4( 2 - amino ethyl thi om eth y l ) thi az ole ( CAS No . 78441 -62 -0 ) represents a significant advancement i n pharma ceutical chemis try . Its unique structural features , coupled wi th recent resea rch findings on thi az ole - based bioacti ve compo u nds , make i t a promi ssi ng candi date f or furthe r stu dies i n oncology an d othe r therapeutic areas . As research contin ues to uncover new applications f or thi az ole deri vati ves , compo u nds like thi s are poised to play a cr uci al role i n next - generati on dr ugs . p >